Cas no 78114-95-1 (1H-INDENE, 5-(3-BROMOPROPOXY)-2,3-DIHYDRO-)

• Product Name: 1H-INDENE, 5-(3-BROMOPROPOXY)-2,3-DIHYDRO-
• CAS No: 78114-95-1
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 3223352
• PubChem ID: 10879678
• Update Time: 2025-05-20

1H-INDENE, 5-(3-BROMOPROPOXY)-2,3-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

• 1H-INDENE, 5-(3-BROMOPROPOXY)-2,3-DIHYDRO-
• SCHEMBL9796002
• 5-(3-bromopropoxy)-2,3-dihydro-1H-indene
• A1-09662
• 78114-95-1

• Inchi： 1S/C12H15BrO/c13-7-2-8-14-12-6-5-10-3-1-4-11(10)9-12/h5-6,9H,1-4,7-8H2
• InChI Key： SAANSRGTBPGUIC-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(OCCCBr)C=C2)CC1

Computed Properties

• Exact Mass: 254.03063Da
• Monoisotopic Mass: 254.03063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1H-INDENE, 5-(3-BROMOPROPOXY)-2,3-DIHYDRO-

1H-INDENE, 5-(3-BROMOPROPOXY)-2,3-DIHYDRO- (CAS 78114-95-1): A Versatile Chemical Intermediate for Modern Applications

The chemical compound 1H-INDENE, 5-(3-BROMOPROPOXY)-2,3-DIHYDRO- (CAS 78114-95-1) is a specialized organic molecule that has garnered significant attention in the field of fine chemicals and pharmaceutical intermediates. With its unique structural features, including the indene core and the 3-bromopropoxy side chain, this compound serves as a valuable building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery, material science, and specialty chemical applications.

One of the most notable characteristics of 5-(3-BROMOPROPOXY)-2,3-DIHYDRO-1H-INDENE is its role as a precursor in the synthesis of more complex molecules. The presence of the bromine atom makes it particularly useful for further functionalization through various coupling reactions, such as Suzuki or Heck reactions, which are widely employed in modern organic synthesis. This versatility aligns with current trends in green chemistry, where efficient and atom-economical transformations are highly valued.

In the pharmaceutical sector, compounds containing the indene scaffold have shown promising biological activities. While 1H-INDENE, 5-(3-BROMOPROPOXY)-2,3-DIHYDRO- itself is not a drug, its derivatives are being investigated for potential therapeutic applications. Recent studies have highlighted the importance of such intermediates in developing novel anti-inflammatory and antimicrobial agents, addressing global health challenges like antibiotic resistance.

The material science community has also shown interest in CAS 78114-95-1 derivatives for creating advanced polymers with unique optical or electronic properties. As the demand for smart materials grows in electronics and renewable energy sectors, the role of specialized intermediates like this compound becomes increasingly important. Researchers are particularly excited about its potential in organic light-emitting diodes (OLEDs) and photovoltaic applications.

From a commercial perspective, the market for 5-(3-BROMOPROPOXY)-2,3-DIHYDRO-1H-INDENE has seen steady growth, driven by the expanding pharmaceutical and specialty chemicals industries. Manufacturers are focusing on developing more efficient synthetic routes to meet the rising demand while maintaining high purity standards. Quality control is particularly crucial for this compound, as impurities can significantly affect downstream applications.

Storage and handling of 1H-INDENE, 5-(3-BROMOPROPOXY)-2,3-DIHYDRO- require standard laboratory precautions. While not classified as extremely hazardous, proper ventilation and personal protective equipment are recommended when working with this chemical. The brominated nature of the molecule suggests that it should be protected from light and moisture to maintain stability during storage.

Analytical characterization of CAS 78114-95-1 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure the identity and purity of the material, which is essential for research and industrial applications. Recent advances in analytical technology have made quality assessment more precise and efficient.

Environmental considerations for 5-(3-BROMOPROPOXY)-2,3-DIHYDRO-1H-INDENE production and use are becoming increasingly important. The chemical industry is moving toward more sustainable practices, and this includes the development of greener synthetic routes for intermediates like this compound. Researchers are exploring catalytic methods and alternative solvents to reduce the environmental impact of its production.

Future research directions for 1H-INDENE, 5-(3-BROMOPROPOXY)-2,3-DIHYDRO- may include exploring its potential in click chemistry applications or as a building block for metal-organic frameworks (MOFs). The compound's versatility makes it an attractive candidate for these emerging areas of chemistry. Additionally, computational chemistry approaches are being employed to predict and optimize its reactivity patterns.

For researchers considering working with CAS 78114-95-1, it's important to consult the latest scientific literature and safety data sheets. While this overview provides general information, specific applications may require tailored approaches. The compound continues to be an area of active investigation, with new discoveries about its properties and applications regularly appearing in scientific journals.